Isotanshinone Ii

Diabetes Insulin Signaling Metabolic Disorders
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H12O3
Molecular Weight 276.3 g/mol
Cat. No. B15589990
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIsotanshinone Ii
Molecular FormulaC18H12O3
Molecular Weight276.3 g/mol
Structural Identifiers
InChIInChI=1S/C18H12O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)18-14(10(2)8-21-18)17(20)16(13)19/h3-8H,1-2H3
InChIKeyONUSCCKLNWURMA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Isotanshinone IIA: A Structurally Distinct Abietane Diterpene from Salvia miltiorrhiza with Quantifiable PTP1B Inhibitory Activity


Isotanshinone IIA (CAS: 20958-15-0) is an abietane-type diterpene metabolite primarily isolated from the roots of Salvia miltiorrhiza (Danshen) [1]. It functions as a non-competitive inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a negative regulator of insulin signaling implicated in type 2 diabetes . The compound possesses a characteristic ortho-quinone moiety and a molecular formula of C₁₉H₁₈O₃ (MW: 294.34 g/mol) [2]. This structural framework distinguishes it from the more extensively studied para-quinone tanshinones, such as Tanshinone IIA, and underpins its distinct pharmacological profile [1].

Target engagement
Non-competitive PTP1B inhibition research
Structural identity
Ortho-quinone diterpene pharmacophore studies
Natural product source
Isolated from Salvia miltiorrhiza (Danshen)

Why Isotanshinone IIA Cannot Be Substituted with Generic Tanshinones for PTP1B-Targeted Research


Generic substitution of tanshinones is scientifically unjustifiable due to profound structure-activity relationship (SAR) divergences among even closely related analogs. Within the abietane diterpene class, minor modifications to ring A, the quinone arrangement (ortho vs. para), or the furan/dihydrofuran D-ring drastically alter target engagement and potency [1]. For instance, while Tanshinone IIA exhibits cardioprotective effects via multiple pathways, it demonstrates negligible PTP1B inhibitory activity, a core mechanism for Isotanshinone IIA [2]. Similarly, a direct comparative study revealed that Isotanshinone IIA inhibits PTP1B with an IC₅₀ of 11.4 µM, whereas its structural analog isocryptotanshinone requires a five-fold higher concentration (IC₅₀: 56.1 µM) to achieve the same effect [3]. Such quantifiable differences in potency and target specificity render in-class substitution scientifically invalid for PTP1B-focused applications, necessitating precise compound selection.

Target profile mismatch

Generic tanshinones (e.g., Tanshinone IIA) lack measurable PTP1B inhibitory activity; substitution invalid for PTP1B-focused studies.

Quinone arrangement divergence

Para-quinone analogs possess distinct redox and target-binding profiles; the ortho-quinone configuration underpins observed PTP1B inhibition.

In-class potency variability

Abietane diterpene inhibition potency varies substantially; direct replacement without validation may yield inconsistent enzyme assay results.

Quantitative Differentiation of Isotanshinone IIA: Direct Comparative Evidence for Scientific Selection


PTP1B Inhibition: A Direct Head-to-Head Comparison with In-Class Abietane Diterpenes

Isotanshinone IIA exhibits the most potent PTP1B inhibitory activity among structurally characterized abietane diterpenes isolated from Salvia miltiorrhiza. In a direct comparative study, Isotanshinone IIA inhibited PTP1B with an IC₅₀ of 11.4±0.6 μM. This was 1.96-fold more potent than dihydroisotanshinone I (IC₅₀: 22.4±0.6 μM) and 4.92-fold more potent than isocryptotanshinone (IC₅₀: 56.1±6.3 μM) [1]. The inhibition mechanism was determined to be non-competitive for all three compounds [1].

PTP1B Inhibition
Head-to-head
IC₅₀ = 11.4 µM vs 22.4 µM (dihydroisotanshinone I) vs 56.1 µM (isocryptotanshinone); 1.96–4.92× more potent
Reported PTP1B inhibition potency context; supports enzyme inhibition assay design.
Non-competitive kinetics; purified PTP1B assay.
Diabetes Insulin Signaling Metabolic Disorders

Nrf2 Activation: Cross-Study Potency Ranking in Antioxidant Response Element (ARE) Induction

Isotanshinone IIA demonstrates robust activation of the Nrf2-mediated antioxidant defense system. In a standardized ARE luciferase reporter assay using HEK 293T cells, Isotanshinone IIA induced a 6.45-fold increase in activity [1]. This induction is quantifiably higher than that of structurally related tanshinones evaluated under identical conditions, including 15,16-Dihydrotanshinone I (3.38-fold), Trijuganone A (4.31-fold), Tanshinone IIB (5.34-fold), 1-Ketoisocryptotanshinone (5.65-fold), and Przewaquinone A (6.01-fold) [1].

Nrf2 Activation
Cross-study rank
6.45-fold ARE induction; ranked 1st among 6 tested tanshinones (next: 6.01× Przewaquinone A)
Reported Nrf2 activation rank; supports ARE induction screening in tanshinone comparisons.
HEK 293T ARE-luciferase reporter assay.
Oxidative Stress Nrf2 Pathway Cytoprotection

Structural Differentiation: Ortho-Quinone Moiety Confers Distinct Reactivity Compared to Para-Quinone Tanshinones

Isotanshinone IIA possesses an ortho-quinone structural arrangement (C1-C2 quinone) that distinguishes it from the predominant para-quinone tanshinones, such as Tanshinone IIA and Cryptotanshinone [1]. SAR analyses of tanshinones demonstrate that modifications to the quinone arrangement and the planarity of ring D significantly influence biological activity [2]. Specifically, an increase in delocalization across the A and B rings enhances cytotoxicity, while a non-planar, small D-ring region improves anti-cancer activity [2]. The ortho-quinone configuration of Isotanshinone IIA alters its electronic distribution and redox potential, leading to a distinct interaction profile with biological targets such as PTP1B, which is not observed with para-quinone analogs [1].

Quinone Structure
Class-level
Ortho-quinone (C1-C2) vs. para-quinone analogs; distinct electronic distribution and redox potential
Supports ortho-quinone pharmacophore characterization; target binding differs from para-quinone tanshinones.
SAR inference; qualitative structural distinction based on NMR/MS.
Structure-Activity Relationship Medicinal Chemistry Quinone Chemistry

Chemical Stability: Tanshinone IIA Derivatives Show Lower Cytotoxicity but Distinct Stability Profiles

Structural modifications of tanshinone IIA, including those leading to ortho-quinone derivatives, result in compounds with significantly reduced cytotoxicity on normal cells compared to the parent tanshinones [1]. In a study evaluating six tanshinone IIA derivatives, the modified compounds exhibited lower cytotoxicity on both normal and cancerous colon cells [1]. This indicates that Isotanshinone IIA, as an ortho-quinone derivative, may possess a favorable safety profile in cellular models, while maintaining distinct bioactivity. Additionally, a comprehensive stability study of major tanshinones revealed that dihydrotanshinone and cryptotanshinone are unstable in DMSO and aqueous solutions, converting to tanshinone I and tanshinone IIA, respectively, while tanshinone I and tanshinone IIA remain relatively stable [2].

Stability & Safety
Data to verify
Derivative-class inference: lower cytotoxicity on normal cells reported for tanshinone IIA derivatives; stability profile not directly measured for Isotanshinone IIA
Class-level cytotoxicity and stability context; direct compound-specific validation required.
Derivative studies; DMSO/aqueous stability of related tanshinones.
Chemical Stability In Vitro Pharmacology Tanshinone Derivatives

Isotanshinone IIA: Optimal Research Applications Based on Quantified Differential Activity


PTP1B Inhibitor Discovery and Diabetes Target Validation

Given its superior PTP1B inhibitory potency (IC₅₀ = 11.4 μM) relative to other abietane diterpenes [1], Isotanshinone IIA is the preferred tool compound for investigating PTP1B as a therapeutic target in type 2 diabetes. It enables robust inhibition at lower concentrations, minimizing off-target effects in cellular insulin signaling assays. This makes it ideal for target validation studies, high-content screening, and as a reference standard in PTP1B inhibitor development programs.

Nrf2 Pathway Activation and Oxidative Stress Research

Isotanshinone IIA demonstrates a 6.45-fold induction of Nrf2-mediated ARE activity [2], surpassing several related tanshinones in this assay. This quantifiably higher activity makes it a superior positive control for studying Nrf2-dependent cytoprotective mechanisms, evaluating antioxidant response element (ARE) activation, and screening for novel Nrf2 activators in oxidative stress-related disease models.

Ortho-Quinone Pharmacophore Studies and SAR Investigations

The ortho-quinone configuration of Isotanshinone IIA provides a unique pharmacophore for structure-activity relationship (SAR) studies [3]. It serves as an essential comparator to para-quinone tanshinones (e.g., Tanshinone IIA) in studies investigating the influence of quinone arrangement on target binding, redox cycling, and cytotoxicity [4]. This distinct structural feature is critical for medicinal chemistry campaigns aimed at optimizing tanshinone-derived therapeutics.

Application
Selection Property
Validation Focus
PTP1B enzyme inhibition studies
Non-competitive inhibition context
Enzyme kinetics and cellular target engagement assays
Nrf2 pathway activation research
ARE induction capacity
Nrf2-dependent gene expression and cytoprotection readouts
Ortho-quinone pharmacophore characterization
Ortho-quinone structural identity
Redox potential and target-binding profile vs. para-quinone analogs
Quote Request

Request a Quote for Isotanshinone Ii

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.